Cas no 756454-60-1 (3,4-Piperidinediol,5-methoxy-, (3S,4S,5R)-)

• Product Name: 3,4-Piperidinediol,5-methoxy-, (3S,4S,5R)-
• CAS No: 756454-60-1
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 549045
• PubChem ID: 45082837
• Update Time: 2025-04-19

3,4-Piperidinediol,5-methoxy-, (3S,4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinediol,5-methoxy-, (3S,4S,5R)-
• 3,4-Piperidinediol,5-methoxy-, [3S-(3a,4a,5a)]- (9CI)
• 3,4-Piperidinediol,5-methoxy-,[3S-(3alpha,4alpha,5alpha)]-(9CI)
• 756454-60-1

• Inchi： 1S/C6H13NO3/c1-10-5-3-7-2-4(8)6(5)9/h4-9H,2-3H2,1H3/t4-,5+,6-/m0/s1
• InChI Key： CMFIEBJULIYBDQ-JKUQZMGJSA-N
• SMILES： O(C)[C@@H]1CNC[C@@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 147.09
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: -1.7